Cas no 184026-01-5 (1,2-Bis(dibromomethyl)-3-nitrobenzene)
184026-01-5 structure
Product Name:1,2-Bis(dibromomethyl)-3-nitrobenzene
CAS No:184026-01-5
MF:C8H5Br4NO2
MW:466.746799230576
CID:1083296
PubChem ID:71349438
Update Time:2025-04-20
1,2-Bis(dibromomethyl)-3-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Bis(dibromomethyl)-3-nitrobenzene
- DTXSID30775294
- 184026-01-5
-
- Inchi: 1S/C8H5Br4NO2/c9-7(10)4-2-1-3-5(13(14)15)6(4)8(11)12/h1-3,7-8H
- InChI Key: IBUSQAGSVWPMPS-UHFFFAOYSA-N
- SMILES: BrC(C1C(=CC=CC=1C(Br)Br)[N+](=O)[O-])Br
Computed Properties
- Exact Mass: 466.70128g/mol
- Monoisotopic Mass: 462.70538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 45.8Ų
1,2-Bis(dibromomethyl)-3-nitrobenzene Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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